Cas no 1040059-76-4 (N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide)

• Product Name: N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide
• CAS No: 1040059-76-4
• MF: C₁₁H₁₁FN₄O₂S
• MW: 282.294043779373
• MDL: MFCD12444500
• CID: 3165623
• PubChem ID: 29791606
• Update Time: 2025-05-24

N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide
• BS-3230
• 1040059-76-4
• AKOS005858726
• N-(4-fluorophenyl)-6-hydrazinylpyridine-3-sulfonamide
• CS-0321475

• MDL： MFCD12444500
• Inchi： 1S/C11H11FN4O2S/c12-8-1-3-9(4-2-8)16-19(17,18)10-5-6-11(15-13)14-7-10/h1-7,16H,13H2,(H,14,15)
• InChI Key： VQLAVUVNBUABCG-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)NN)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 282.05867494Da
• Monoisotopic Mass: 282.05867494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide

N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide: A Comprehensive Overview

N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide, with the CAS number 1040059-76-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfonamide group, and a hydrazine moiety. The presence of the fluorine atom at the para position of the phenyl ring adds to its chemical diversity and potential for various applications.

Recent studies have highlighted the importance of N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide in drug discovery. The sulfonamide group is known for its ability to enhance bioavailability and stability in biological systems, making this compound a promising candidate for therapeutic applications. Additionally, the hydrazine moiety provides opportunities for further functionalization, enabling researchers to explore its potential as a scaffold for designing novel bioactive molecules.

The synthesis of N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has allowed for the efficient production of this compound with high purity. Researchers have also investigated its physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its application in pharmaceutical research.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The pyridine ring serves as a versatile platform for attaching targeting ligands, while the sulfonamide group enhances solubility and reduces toxicity. Recent studies have demonstrated that N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide can be used as a carrier for delivering anticancer drugs to specific tissues, minimizing side effects and improving therapeutic efficacy.

Moreover, the fluorine atom in the phenyl ring contributes to the compound's lipophilicity, which is essential for crossing biological membranes. This property has been leveraged in designing drugs that target intracellular pathogens or viruses. The hydrazine group further enhances the compound's reactivity, allowing it to participate in various biochemical reactions within the body.

In terms of pharmacokinetics, N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide exhibits favorable absorption and distribution profiles. Studies have shown that it can be rapidly absorbed into systemic circulation after oral administration, making it suitable for systemic therapies. Its metabolism and excretion pathways are also under investigation to optimize its use in clinical settings.

The latest research on this compound has focused on its potential as an anti-inflammatory agent. By inhibiting key enzymes involved in inflammatory pathways, N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide has shown promising results in reducing inflammation in preclinical models. This discovery opens new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, N-(4-Fluorophenyl)-6-hydrazinopyridine-3-sulfonamide (CAS No: 1040059-76-4) is a versatile compound with immense potential in drug development. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacology, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly lead to groundbreaking discoveries in the field of medicinal chemistry.